Cas no 924309-77-3 (methyl 2-(4-amino-3-ethylphenyl)acetate)

• Product Name: methyl 2-(4-amino-3-ethylphenyl)acetate
• CAS No: 924309-77-3
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 2116424
• PubChem ID: 86256976
• Update Time: 2025-04-21

methyl 2-(4-amino-3-ethylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-amino-3-ethylphenyl)acetate
• 924309-77-3
• DA-33199
• SCHEMBL15184525

• Inchi： 1S/C11H15NO2/c1-3-9-6-8(4-5-10(9)12)7-11(13)14-2/h4-6H,3,7,12H2,1-2H3
• InChI Key： FGRLJMWCZYXZAR-UHFFFAOYSA-N
• SMILES： O(C)C(CC1=CC=C(C(=C1)CC)N)=O

Computed Properties

• Exact Mass: 193.110278721Da
• Monoisotopic Mass: 193.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3Ų